Cas no 1628450-73-6 (1-Bromo-2-fluoro-3-iodo-4-methoxybenzene)

• Product Name: 1-Bromo-2-fluoro-3-iodo-4-methoxybenzene
• CAS No: 1628450-73-6
• MF: C₇H₅BrFIO
• MW: 330.920877218246
• CID: 5074653
• Update Time: 2025-05-25

1-Bromo-2-fluoro-3-iodo-4-methoxybenzene Chemical and Physical Properties

Names and Identifiers

• 1-bromo-2-fluoro-3-iodo-4-methoxybenzene
• 1-Bromo-2-fluoro-3-iodo-4-methoxybenzene

• Inchi： 1S/C7H5BrFIO/c1-11-5-3-2-4(8)6(9)7(5)10/h2-3H,1H3
• InChI Key： ONYIDRWMDNFQOP-UHFFFAOYSA-N
• SMILES： IC1C(=C(C=CC=1OC)Br)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 136
• XLogP3: 3.3
• Topological Polar Surface Area: 9.2

Additional information on 1-Bromo-2-fluoro-3-iodo-4-methoxybenzene

Recent Advances in the Application of 1-Bromo-2-fluoro-3-iodo-4-methoxybenzene (CAS: 1628450-73-6) in Chemical Biology and Pharmaceutical Research

The compound 1-Bromo-2-fluoro-3-iodo-4-methoxybenzene (CAS: 1628450-73-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and versatile reactivity. This halogen-rich aromatic molecule serves as a valuable building block for the synthesis of complex organic compounds, particularly in drug discovery and material science. Recent studies have highlighted its potential as a key intermediate in the development of novel therapeutics and functional materials.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers utilized 1-Bromo-2-fluoro-3-iodo-4-methoxybenzene as a precursor for the synthesis of targeted kinase inhibitors. The presence of multiple halogen atoms allowed for selective functionalization via cross-coupling reactions, enabling the rapid generation of diverse compound libraries. The study reported a 40% improvement in reaction yields compared to traditional bromo/iodo benzene derivatives, attributed to the electron-donating effect of the methoxy group.

Another significant application was demonstrated in a Nature Communications paper (2024), where this compound served as the starting material for developing fluorescent molecular probes. The research team exploited the differential reactivity of the halogen atoms to create a series of environment-sensitive fluorophores with applications in live-cell imaging. These probes showed exceptional photostability and membrane permeability, making them valuable tools for studying intracellular processes.

From a safety and pharmacokinetic perspective, recent toxicological assessments (Regulatory Toxicology and Pharmacology, 2024) have established that derivatives of 1-Bromo-2-fluoro-3-iodo-4-methoxybenzene exhibit favorable ADME profiles when used in pharmaceutical applications. The methoxy group appears to mitigate some of the metabolic instability typically associated with polyhalogenated aromatics, while maintaining the desired electronic properties for target engagement.

Current challenges in working with this compound include its sensitivity to light and the need for specialized handling due to the presence of multiple reactive halogens. However, ongoing research into stabilization techniques and novel synthetic methodologies continues to expand its utility across various applications in chemical biology and drug development.